Cas no 16048-08-1 (D-Galacturonic Acid Methyl Ester)

D-Galacturonic Acid Methyl Ester structure
16048-08-1 structure
Product Name:D-Galacturonic Acid Methyl Ester
CAS No:16048-08-1
MF:C7H12O7
MW:208.165983200073
CID:121375
PubChem ID:86346375
Update Time:2024-11-01

D-Galacturonic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

    • D-Galacturonic acid,methyl ester
    • methyl (2S,3R,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylate
    • Galacturonicacid,methyl ester,D-(8CI)
    • Methyl D-galacturonate
    • Methyl O-D-galacturonate
    • D-GALACTURONIC ACID METHYL ESTER
    • (2S,3R,4S,5R)-Methyl 2,3,4,5-tetrahydroxy-6-oxohexanoate
    • D-Galacturonic Acid Methyl Ester
    • Inchi: 1S/C7H12O7/c1-14-7(13)6(12)5(11)4(10)3(9)2-8/h2-6,9-12H,1H3/t3-,4+,5+,6-/m0/s1
    • InChI Key: UNSKAUSCLTVFGO-KCDKBNATSA-N
    • SMILES: O=C[C@@H]([C@H]([C@H]([C@@H](C(OC)=O)O)O)O)O

Computed Properties

  • Exact Mass: 208.05800
  • Monoisotopic Mass: 208.05830272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.2
  • Topological Polar Surface Area: 124Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.5±0.1 g/cm3
  • Melting Point: 147 °C
  • Boiling Point: 492.7±45.0 °C at 760 mmHg
  • Flash Point: 203.4±22.2 °C
  • PSA: 116.45000
  • LogP: -3.04070
  • Vapor Pressure: 0.0±2.8 mmHg at 25°C
  • pka: 12.09±0.20(Predicted)

D-Galacturonic Acid Methyl Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
G186508-50mg
D-Galacturonic Acid Methyl Ester
16048-08-1
50mg
$138.00 2023-05-18
TRC
G186508-100mg
D-Galacturonic Acid Methyl Ester
16048-08-1
100mg
$236.00 2023-05-18
TRC
G186508-500mg
D-Galacturonic Acid Methyl Ester
16048-08-1
500mg
$1016.00 2023-05-18
TRC
G186508-1g
D-Galacturonic Acid Methyl Ester
16048-08-1
1g
$ 1515.00 2022-06-04
TRC
G186508-1000mg
D-Galacturonic Acid Methyl Ester
16048-08-1
1g
$1832.00 2023-05-18
SHENG KE LU SI SHENG WU JI SHU
sc-285350-100 mg
D-Galacturonic acid methyl ester,
16048-08-1 ≥95%
100MG
¥1,203.00 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
sc-285350A-250 mg
D-Galacturonic acid methyl ester,
16048-08-1 ≥95%
250MG
¥2,407.00 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
sc-285350B-1 g
D-Galacturonic acid methyl ester,
16048-08-1 ≥95%
1g
¥6,017.00 2023-07-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1275637-100mg
D-Galacturonic acid methyl ester
16048-08-1 95+%
100mg
¥1230 2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1275637-250mg
D-Galacturonic acid methyl ester
16048-08-1 95+%
250mg
¥2297 2023-04-15
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd